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Compound of Interest

2-Methoxy-5-
Compound Name:
methylbenzenesulfonamide

Cat. No.: B186859

Technical Guide: 2-Methoxy-5-
methylbenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methoxy-5-methylbenzenesulfonamide is a substituted aromatic sulfonamide. The
sulfonamide functional group is a key structural feature in a wide array of therapeutic agents,
exhibiting a broad spectrum of biological activities. This document provides a comprehensive
overview of the chemical identifiers, properties, and a representative synthesis protocol for 2-
Methoxy-5-methylbenzenesulfonamide. While specific biological data for this compound is
limited in publicly available literature, the known activities of structurally similar sulfonamides
suggest potential applications in medicinal chemistry and drug discovery.

Chemical Identifiers and Properties

A summary of the key chemical identifiers and computed physicochemical properties for 2-
Methoxy-5-methylbenzenesulfonamide is provided below.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b186859?utm_src=pdf-interest
https://www.benchchem.com/product/b186859?utm_src=pdf-body
https://www.benchchem.com/product/b186859?utm_src=pdf-body
https://www.benchchem.com/product/b186859?utm_src=pdf-body
https://www.benchchem.com/product/b186859?utm_src=pdf-body
https://www.benchchem.com/product/b186859?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Type Value Source
CAS Number 82020-49-3 [1][21[3]
Molecular Formula CsH11NOsS [3]
Molecular Weight 201.24 g/mol [3]

2-methoxy-5-methylbenzene-
IUPAC Name _ [2]
1-sulfonamide

Note: Physicochemical properties are computationally predicted and should be confirmed
through experimental analysis.

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-Methoxy-5-
methylbenzenesulfonamide (CAS 82020-49-3) is not readily available in the cited literature, a
representative synthesis can be proposed based on established methods for analogous
compounds.[4][5][6][7] The general approach involves the chlorosulfonation of a corresponding
substituted aromatic precursor followed by amination.

Representative Synthesis of 2-Methoxy-5-methylbenzenesulfonamide
The synthesis can be envisioned in two main steps:

e Chlorosulfonation of 1-methoxy-4-methylbenzene: 1-methoxy-4-methylbenzene is reacted
with chlorosulfonic acid to yield 2-methoxy-5-methylbenzenesulfonyl chloride.

e Amination of 2-methoxy-5-methylbenzenesulfonyl chloride: The resulting sulfonyl chloride is
then reacted with an ammonia source, such as agueous ammonia, to form the final product,
2-Methoxy-5-methylbenzenesulfonamide.

Step 1: Synthesis of 2-methoxy-5-methylbenzenesulfonyl chloride
e Materials: 1-methoxy-4-methylbenzene, Chlorosulfonic acid, Dichloromethane (solvent).

e Procedure: 1-methoxy-4-methylbenzene is dissolved in a chlorinated solvent like
dichloromethane and cooled to a low temperature (e.g., 0-5 °C) in an ice bath. Chlorosulfonic
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acid is added dropwise to the stirred solution, maintaining the low temperature. After the
addition is complete, the reaction mixture is stirred for a specified time to ensure complete
reaction. The reaction is then carefully quenched by pouring it onto ice. The organic layer is
separated, washed (e.g., with water and brine), dried over an anhydrous salt (e.g., sodium
sulfate), and the solvent is removed under reduced pressure to yield 2-methoxy-5-
methylbenzenesulfonyl chloride.[5]

Step 2: Synthesis of 2-Methoxy-5-methylbenzenesulfonamide
o Materials: 2-methoxy-5-methylbenzenesulfonyl chloride, AQueous ammonia.

e Procedure: The crude 2-methoxy-5-methylbenzenesulfonyl chloride is slowly added to a
stirred, cooled solution of concentrated aqueous ammonia. The reaction is typically
exothermic and should be controlled by cooling. After the addition, the mixture is stirred for a
period to allow for the completion of the amination reaction. The resulting solid precipitate, 2-
Methoxy-5-methylbenzenesulfonamide, is collected by filtration, washed with cold water to
remove any remaining salts, and then dried. Further purification can be achieved by
recrystallization from a suitable solvent (e.g., ethanol/water mixture).

Potential Biological Activities of Structurally Related
Compounds

While experimental data on the biological activity of 2-Methoxy-5-
methylbenzenesulfonamide is not available in the reviewed literature, the broader class of
sulfonamides is known for a wide range of pharmacological effects. These activities are often
dependent on the specific substitution patterns on the aromatic ring and the sulfonamide
nitrogen.

Anticancer Activity: Numerous benzenesulfonamide derivatives have been investigated for their
anticancer properties. For instance, certain derivatives have shown potent anticancer activities
against cell lines like the MCF-7 breast carcinoma cell line.[8] The proposed mechanisms often
involve the inhibition of key enzymes or disruption of cellular processes like microtubule
formation.[8]

Antioxidant Activity: Some sulfonamide derivatives have demonstrated significant antioxidant
activity.[8][9] This is often evaluated through assays such as DPPH radical scavenging.[8][9]
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The presence of electron-donating groups on the aromatic ring can contribute to this activity.

It is important to note that these are general activities of the sulfonamide class, and dedicated
research would be required to determine if 2-Methoxy-5-methylbenzenesulfonamide
possesses any of these properties.

Visualizations

The following diagrams illustrate the proposed synthetic pathway for 2-Methoxy-5-
methylbenzenesulfonamide.

Starting Material Intermediate Final Product
Chlorosulfonic Acid, Aqueous Ammonia,
DCM, 0-5 °C 2-Methoxy-5-methyl- Cooling 2-Methoxy-5-methyl-
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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